Cas no 99437-70-4 (Butanoic acid,4,4,4-trifluoro-3-hydroxy-, ethyl ester, (3S)-)

Butanoic acid,4,4,4-trifluoro-3-hydroxy-, ethyl ester, (3S)- structure
99437-70-4 structure
Product Name:Butanoic acid,4,4,4-trifluoro-3-hydroxy-, ethyl ester, (3S)-
CAS No:99437-70-4
MF:C6H9F3O3
MW:186.129072904587
CID:797128
PubChem ID:1810276
Update Time:2025-04-19

Butanoic acid,4,4,4-trifluoro-3-hydroxy-, ethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4,4,4-trifluoro-3-hydroxy-, ethyl ester, (3S)-
    • Ethyl (3S)-4,4,4-trifluoro-3-hydroxybutanoate
    • Ethyl 3-hydroxy-4,4,4-trifluorobutyrate
    • (S)-Ethyl 3-Hydroxy-4,4,4-Trifluorobutyrate
    • 99437-70-4
    • AKOS006290782
    • ETHYL (S)-3-HYDROXY-4,4,4-TRIFLUOROBUTANOATE
    • DTXSID30365235
    • Ethyl(S)-3-hydroxy-4,4,4-trifluorobutanoate
    • Ethyl (S)-4,4,4-trifluoro-3-hydroxybutanoate
    • EN300-4285692
    • SCHEMBL16190580
    • ZWEDFBKLJILTMC-BYPYZUCNSA-N
    • Inchi: 1S/C6H9F3O3/c1-2-12-5(11)3-4(10)6(7,8)9/h4,10H,2-3H2,1H3/t4-/m0/s1
    • InChI Key: ZWEDFBKLJILTMC-BYPYZUCNSA-N
    • SMILES: FC([C@H](CC(=O)OCC)O)(F)F

Computed Properties

  • Exact Mass: 186.05037863g/mol
  • Monoisotopic Mass: 186.05037863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 0.86280

Butanoic acid,4,4,4-trifluoro-3-hydroxy-, ethyl ester, (3S)- Pricemore >>

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